Cas no 5027-78-1 (2-(1H-Indol-3-yl)-2-phenylethan-1-amine)

• Product Name: 2-(1H-Indol-3-yl)-2-phenylethan-1-amine
• CAS No: 5027-78-1
• MF: C₁₆H₁₆N₂
• MW: 236.311643600464
• MDL: MFCD07357553
• CID: 1075101
• PubChem ID: 609935
• Update Time: 2025-11-02

2-(1H-Indol-3-yl)-2-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• [2-(1H-Indol-3-yl)-2-phenylethyl]amine acetate
• 2-(1H-INDOL-3-YL)-2-PHENYL-ETHYLAMINE
• SCHEMBL13253129
• STK260831
• beta-phenyltryptamine
• SMR000343222
• CS-0307752
• 2-(1H-indol-3-yl)-2-phenylethanamine acetate
• 2-(1H-Indol-3-yl)-2-phenylethanamine
• EN300-06366
• HMS2681F09
• AKOS000117709
• IDI1_017940
• MLS000517053
• 2-(1H-indol-3-yl)-2-phenylethan-1-amine
• G19858
• 2-(1H-Indol-3-yl)-2-phenylethanamine #
• A-Phenyl-1H-indole-3-ethanamine
• HEBVBIGUNHPPLF-UHFFFAOYSA-N
• CCG-246785
• CHEMBL1720418
• 2-(1H-indol-3-yl)-2-phenyl-ethanamine
• Oprea1_522885
• MFCD01567108
• HMS1449J19
• BBL015808
• AKOS016038978
• NS-03202
• 2-(1H-Indol-3-yl)-2-phenylethylamine
• DTXSID30346145
• Z56924504
• 5027-78-1
• Maybridge3_006553
• 2-(1H-Indol-3-yl)-2-phenylethan-1-amine

• MDL： MFCD07357553
• Inchi： 1S/C16H16N2/c17-10-14(12-6-2-1-3-7-12)15-11-18-16-9-5-4-8-13(15)16/h1-9,11,14,18H,10,17H2
• InChI Key： HEBVBIGUNHPPLF-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC=CC1=2)C(C1C=CC=CC=1)CN

Computed Properties

• Exact Mass: 237.13931
• Monoisotopic Mass: 236.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 129-131 °CEnamineEN300-06366
• Boiling Point: 431.8±30.0 °C at 760 mmHg
• Flash Point: 244.9±11.8 °C
• PSA: 43.43
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(1H-Indol-3-yl)-2-phenylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-(1H-Indol-3-yl)-2-phenylethan-1-amine

Exploring the Unique Properties and Applications of 2-(1H-Indol-3-yl)-2-phenylethan-1-amine (CAS No. 5027-78-1)

2-(1H-Indol-3-yl)-2-phenylethan-1-amine, with the CAS number 5027-78-1, is a fascinating compound that bridges the gap between organic chemistry and pharmaceutical research. This molecule, characterized by its indole and phenyl structural motifs, has garnered significant attention due to its potential applications in various scientific fields. Its unique chemical architecture makes it a subject of interest for researchers exploring neurotransmitter analogs and bioactive molecules.

The molecular structure of 2-(1H-Indol-3-yl)-2-phenylethan-1-amine features an indole ring system connected to a phenethylamine backbone, creating a hybrid compound with intriguing properties. This structural combination is particularly noteworthy because indole derivatives are widely present in nature, often found in tryptophan metabolites and various biologically active compounds. The presence of both aromatic systems in this molecule contributes to its lipophilic character and potential for crossing biological membranes, which is crucial for many pharmaceutical applications.

Recent scientific literature highlights the growing interest in 2-(1H-Indol-3-yl)-2-phenylethan-1-amine derivatives as potential central nervous system agents. Researchers are particularly focused on understanding how structural modifications might influence its interaction with various neurotransmitter receptors. This aligns with current trends in precision medicine and neuropharmacology, where scientists seek to develop more targeted therapeutic approaches for neurological conditions.

The synthesis of 2-(1H-Indol-3-yl)-2-phenylethan-1-amine typically involves multi-step organic reactions, with careful consideration given to protecting group strategies and reaction conditions. Modern synthetic approaches often employ catalytic methods and green chemistry principles to improve yields and reduce environmental impact. These advancements reflect the broader movement in chemical research toward sustainable synthesis and atom economy.

In analytical chemistry, characterizing CAS 5027-78-1 requires sophisticated techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for verifying the compound's purity and structural integrity, especially when it's intended for research purposes. The analytical data also provides valuable insights into the molecule's physicochemical properties and stability characteristics.

Beyond pharmaceutical research, 2-(1H-Indol-3-yl)-2-phenylethan-1-amine has shown promise in other scientific domains. Materials scientists are investigating its potential as a building block for functional organic materials, while biochemists explore its interactions with various enzyme systems. This versatility makes it a valuable compound in interdisciplinary research projects that bridge chemistry, biology, and materials science.

The commercial availability of 5027-78-1 through specialty chemical suppliers has facilitated its use in academic and industrial laboratories worldwide. When sourcing this compound, researchers should pay close attention to certificates of analysis and storage recommendations to ensure optimal performance in experimental settings. Proper handling procedures are essential to maintain the compound's integrity and obtain reproducible results.

Recent patent literature reveals growing intellectual property activity surrounding 2-(1H-Indol-3-yl)-2-phenylethan-1-amine analogs, particularly in the context of drug discovery programs. This commercial interest underscores the compound's potential as a pharmacophore in developing new therapeutic agents. The pharmaceutical industry's focus on CNS-targeted therapies and neuroprotective agents has further increased demand for well-characterized research compounds like this one.

From a regulatory perspective, CAS 5027-78-1 is primarily used for research and development purposes. Researchers working with this compound should consult relevant chemical safety guidelines and implement appropriate laboratory safety protocols. While not classified as hazardous under standard regulations, prudent handling of all laboratory chemicals remains essential for maintaining a safe working environment.

The future research directions for 2-(1H-Indol-3-yl)-2-phenylethan-1-amine appear promising, with several studies investigating its potential as a chemical probe for understanding neurological processes. Additionally, its structural features make it an interesting candidate for medicinal chemistry optimization programs aimed at developing novel therapeutic agents. As computational chemistry methods advance, in silico studies of this compound and its derivatives are likely to provide valuable insights that guide experimental research.

For scientists interested in working with 5027-78-1, it's important to review the latest literature on its physicochemical properties, biological activities, and synthetic approaches. Many research groups have published detailed procedures for its preparation and characterization, which can serve as valuable references. The compound's unique structure continues to inspire innovative research across multiple scientific disciplines.

In conclusion, 2-(1H-Indol-3-yl)-2-phenylethan-1-amine (CAS No. 5027-78-1) represents an intriguing intersection of organic chemistry and biological research. Its dual aromatic systems and amine functionality create numerous possibilities for scientific exploration. As research into neuroactive compounds and bioorganic materials advances, this compound is likely to remain an important subject of study in both academic and industrial settings.